Cas no 115120-49-5 (Phosphoric acid,C8-16-alkyl esters)

• Product Name: Phosphoric acid,C8-16-alkyl esters
• CAS No: 115120-49-5
• MF: C₂₅H₅₃O₄P
• MW: 448.659689664841
• CID: 162711
• PubChem ID: 86316
• Update Time: 2025-04-19

Phosphoric acid,C8-16-alkyl esters Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,C8-16-alkyl esters
• nonyl dioctyl phosphate
• SCHEMBL21437266
• 115120-49-5

• Inchi： 1S/C25H53O4P/c1-4-7-10-13-16-19-22-25-29-30(26,27-23-20-17-14-11-8-5-2)28-24-21-18-15-12-9-6-3/h4-25H2,1-3H3
• InChI Key： OXNRUVUSIUQGGL-UHFFFAOYSA-N
• SMILES： P(=O)(OCCCCCCCC)(OCCCCCCCC)OCCCCCCCCC

Computed Properties

• Exact Mass: 448.36839
• Monoisotopic Mass: 448.36814717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 25
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76